N-(2-{[(4-methoxyphenyl)amino]carbonyl}phenyl)-1,3-benzodioxole-5-carboxamide

• IUPAC Name: N-[2-[(4-methoxyphenyl)carbamoyl]phenyl]-1,3-benzodioxole-5-carboxamide
• InChI: InChI=1S/C22H18N2O5/c1-27-16-9-7-15(8-10-16)23-22(26)17-4-2-3-5-18(17)24-21(25)14-6-11-19-20(12-14)29-13-28-19/h2-12H,13H2,1H3,(H,23,26)(H,24,25)
• InChI Key: ZHUKJFGEVIFXJP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC(=O)C2=CC=CC=C2NC(=O)C3=CC4=C(C=C3)OCO4
• Molecular Formula: C22H18N2O5
• Molecular Weight: 390.4 g/mol

Description

N-(2-{[(4-methoxyphenyl)amino]carbonyl}phenyl)-1,3-benzodioxole-5-carboxamide is a synthetic compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of benzodioxole derivatives, which are known to exhibit a wide range of biological activities such as anti-inflammatory, anti-cancer, and anti-viral properties.

Mechanism of Action

The exact mechanism of action of N-(2-{[(4-methoxyphenyl)amino]carbonyl}phenyl)-1,3-benzodioxole-5-carboxamide is not fully understood. However, it has been shown to inhibit the activity of certain enzymes such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are involved in the inflammatory response. It has also been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation.
Biochemical and Physiological Effects:
This compound has been shown to exhibit a wide range of biochemical and physiological effects. It has been shown to reduce inflammation, inhibit the growth of cancer cells, and possess antioxidant properties. It has also been shown to have neuroprotective effects, which may have potential applications in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

N-(2-{[(4-methoxyphenyl)amino]carbonyl}phenyl)-1,3-benzodioxole-5-carboxamide has several advantages for lab experiments. It is a synthetic compound, which allows for easy and reproducible synthesis. It is also stable and can be stored for extended periods of time. However, there are also some limitations to its use in lab experiments. It may exhibit low solubility in certain solvents, which may limit its use in certain assays. It may also exhibit low bioavailability, which may limit its use in in vivo studies.

Future Directions

There are several future directions for the study of N-(2-{[(4-methoxyphenyl)amino]carbonyl}phenyl)-1,3-benzodioxole-5-carboxamide. One potential direction is the study of its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Another potential direction is the study of its potential use in the treatment of oxidative stress-related disorders. Further studies are also needed to fully understand its mechanism of action and to optimize its pharmacological properties for potential therapeutic applications.

Scientific Research Applications

N-(2-{[(4-methoxyphenyl)amino]carbonyl}phenyl)-1,3-benzodioxole-5-carboxamide has been extensively studied for its potential therapeutic applications. It has been shown to exhibit anti-inflammatory, anti-cancer, and anti-viral properties. It has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. In addition, it has been shown to possess antioxidant properties, which may have potential applications in the treatment of oxidative stress-related disorders.